Cas no 1021226-53-8 (2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one
• CAS No: 1021226-53-8
• MF: C₂₆H₂₆N₆O
• MW: 438.524244785309
• CID: 5913130
• PubChem ID: 30857703
• Update Time: 2025-05-30

2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one
• 1021226-53-8
• AKOS024502674
• F5250-0113
• 2-([1,1'-biphenyl]-4-yl)-1-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
• 2-(4-phenylphenyl)-1-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]ethanone
• VU0638797-1

• Inchi： 1S/C26H26N6O/c33-25(23-13-11-22(12-14-23)21-7-3-1-4-8-21)19-30-15-17-31(18-16-30)20-26-27-28-29-32(26)24-9-5-2-6-10-24/h1-14H,15-20H2
• InChI Key： ZLIFBTZWHARIGU-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=CC=C3)N=NN=2)CC1)C(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 438.21680947g/mol
• Monoisotopic Mass: 438.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one

Compound CAS No. 1021226-53-8: 2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one

The compound with CAS No. 1021226-53-8, known as 2-{[1,1'-biphenyl]-4-yl}-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties in recent studies.

The molecular structure of this compound is characterized by the presence of a biphenyl group and a piperazine ring system. The biphenyl group contributes to the molecule's aromaticity and stability, while the piperazine ring provides a rigid framework for further functionalization. Additionally, the presence of a tetrazole moiety introduces nitrogen into the structure, enhancing its reactivity and making it suitable for various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored its potential as a precursor for drug development due to its ability to form stable complexes with metal ions. Studies have shown that the compound exhibits excellent coordination properties with transition metals such as copper and zinc, making it a valuable candidate for metallopharmaceuticals.

In terms of applications, this compound has shown promise in the field of catalysis. Its unique structure allows it to act as a ligand in catalytic systems, facilitating various organic reactions with high efficiency. For instance, it has been used in asymmetric catalysis to synthesize chiral molecules with high enantioselectivity.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has further enhanced the efficiency of the process.

Moreover, this compound has been studied for its biological activity. Preliminary assays indicate that it possesses anti-inflammatory and antioxidant properties, suggesting its potential use in therapeutic agents. Ongoing studies are focusing on understanding its mechanism of action and evaluating its toxicity profile.

In conclusion, CAS No. 1021226